1-(2,2-Diphenylvinyl)-2-vinylbenzene

• Molecular Formula: C22H18
• Molecular Weight: 282.4g/mol
• IUPAC Name: 1-(2,2-diphenylethenyl)-2-ethenylbenzene
• InChI: InChI=1S/C22H18/c1-2-18-11-9-10-16-21(18)17-22(19-12-5-3-6-13-19)20-14-7-4-8-15-20/h2-17H,1H2
• InChI Key: CRUORFUFJITOIU-UHFFFAOYSA-N
• SMILES: C=CC1=CC=CC=C1C=C(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-(2,2-Diphenylvinyl)-2-vinylbenzene is a conjugated organic compound characterized by a central benzene ring substituted with a 2,2-diphenylvinyl group and a vinyl moiety. This structure enables extended π-conjugation, making it valuable in optoelectronic applications, particularly as a light-emitting material in organic light-emitting diodes (OLEDs) . The compound is synthesized via sequential Suzuki and Wittig coupling reactions, achieving moderate yields (53%–58%) . Its photophysical properties, including strong photoluminescence (PL) and suitable HOMO-LUMO levels, have driven its use as a dopant or emitter in OLEDs .

Comparison with Similar Compounds

1-{4-[1-(2-Thienyl)-2,2-diphenylvinyl]phenyl}-1-(2-thienyl)-2,2-diphenylethene (TPTDPE)

• Structure : Incorporates thienyl groups instead of vinylbenzene, enhancing electron mobility.
• Synthesis : Prepared via Suzuki coupling and Wittig reactions, yielding 21.2% .
• Key Data :
  • ¹H NMR : δ 7.24–6.51 (aromatic and thienyl protons) .
  • Molecular Weight : 598.37 g/mol .
• Application : Solid-state emitter with aggregation-induced emission (AIE) properties .

4,4-Bis(2,2-diphenylvinyl)-1,1-diphenyl (DPVBi)

• Structure : Two 2,2-diphenylvinyl groups symmetrically attached to a biphenyl core.
• Thermal Stability : High decomposition temperature (325–330°C), suitable for vacuum-deposited OLEDs .
• Application : Widely used as a host matrix for blue emitters due to balanced charge transport .

1,1-Diphenyl-2,2-di(p-bromophenyl)ethylene

• Structure : Bromine substituents on peripheral phenyl groups.
• Key Data: Molecular Weight: 490.23 g/mol .

Photophysical and Device Performance Comparison

Compound	PL Emission (nm)	HOMO-LUMO Gap (eV)	OLED Efficiency (cd/A)	Thermal Stability (°C)
1-(2,2-Diphenylvinyl)-2-vinylbenzene	~520 (green)	2.8–3.1	15–20	280–300
TPTDPE	~550 (yellow-green)	2.6–2.9	N/A	250–270
DPVBi	~460 (blue)	3.2–3.5	5–8 (host-dependent)	325–330
4,4'-Bis(2,2-diphenylvinyl)-1,1'-biphenyl	~470 (blue)	3.0–3.3	10–12	310–320

Key Observations :

• Emission Tuning : Substituents significantly alter emission wavelengths. Thienyl groups in TPTDPE red-shift emission compared to the parent compound , while DPVBi’s symmetric structure stabilizes blue emission .
• Thermal Stability : DPVBi and its biphenyl analog exhibit superior thermal stability due to rigid, planar structures .
• Device Efficiency : 1-(2,2-Diphenylvinyl)-2-vinylbenzene outperforms DPVBi as a dopant, achieving higher efficiency in green-emitting OLEDs .

Reactivity and Functionalization

• Photochemical Rearrangements : Derivatives like 1-Substituted-3-(2,2-diphenylvinyl)-2,2-dimethylcyclopropanes undergo photochemical rearrangements to cyclopentenes, highlighting reactivity at the vinyl group .
• Brominated Analogs : Bromine substitution (e.g., 1,1-diphenyl-2,2-di(p-bromophenyl)ethylene) improves oxidative stability but may reduce PL quantum yield due to heavy atom effects .